Cas no 69393-14-2 (1-(1H-Imidazol-2-yl)pentan-1-one)

1-(1H-Imidazol-2-yl)pentan-1-one structure
69393-14-2 structure
Product Name:1-(1H-Imidazol-2-yl)pentan-1-one
CAS No:69393-14-2
MF:C8H12N2O
MW:152.193681716919
CID:2677180
Update Time:2023-08-06

1-(1H-Imidazol-2-yl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-Imidazol-2-yl)-1-pentanone
    • 1-(1H-imidazol-2-yl)pentan-1-one
    • 2-Valerylimidazole
    • 1-Pentanone, 1-(1H-imidazol-2-yl)-
    • NVLNYDCUOMCCOW-UHFFFAOYSA-N
    • 1-(1H-Imidazol-2-yl)-1-pentanone #
    • 1-(1H-Imidazol-2-yl)pentan-1-one
    • Inchi: 1S/C8H12N2O/c1-2-3-4-7(11)8-9-5-6-10-8/h5-6H,2-4H2,1H3,(H,9,10)
    • InChI Key: NVLNYDCUOMCCOW-UHFFFAOYSA-N
    • SMILES: O=C(C1=NC=CN1)CCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Topological Polar Surface Area: 45.8
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